Cas no 2227837-49-0 (methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate)
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate
- 2227837-49-0
- EN300-1924272
-
- Inchi: 1S/C12H15BrO3/c1-7-4-9(5-8(2)12(7)13)10(14)6-11(15)16-3/h4-5,10,14H,6H2,1-3H3/t10-/m1/s1
- InChI Key: DTTFYFLRHWMMBB-SNVBAGLBSA-N
- SMILES: BrC1C(C)=CC(=CC=1C)[C@@H](CC(=O)OC)O
Computed Properties
- Exact Mass: 286.02046g/mol
- Monoisotopic Mass: 286.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1924272-0.05g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 0.05g |
$1393.0 | 2023-09-17 | ||
| Enamine | EN300-1924272-0.1g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 0.1g |
$1459.0 | 2023-09-17 | ||
| Enamine | EN300-1924272-0.25g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 0.25g |
$1525.0 | 2023-09-17 | ||
| Enamine | EN300-1924272-0.5g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 0.5g |
$1591.0 | 2023-09-17 | ||
| Enamine | EN300-1924272-1.0g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 1g |
$1658.0 | 2023-06-02 | ||
| Enamine | EN300-1924272-2.5g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 2.5g |
$3249.0 | 2023-09-17 | ||
| Enamine | EN300-1924272-5.0g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 5g |
$4806.0 | 2023-06-02 | ||
| Enamine | EN300-1924272-10.0g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 10g |
$7128.0 | 2023-06-02 | ||
| Enamine | EN300-1924272-1g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 1g |
$1658.0 | 2023-09-17 | ||
| Enamine | EN300-1924272-5g |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate |
2227837-49-0 | 5g |
$4806.0 | 2023-09-17 |
methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate
Comprehensive Overview of Methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate (CAS No. 2227837-49-0)
Methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate (CAS No. 2227837-49-0) is a chiral ester compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring a 4-bromo-3,5-dimethylphenyl group and a hydroxypropanoate moiety, makes it a valuable building block for asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.
The compound's stereochemistry (3R configuration) plays a critical role in its biological activity and synthetic utility. Recent studies highlight its relevance in developing enzyme inhibitors and chiral catalysts, aligning with the growing demand for enantioselective synthesis in green chemistry. As sustainability becomes a global priority, methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate is gaining attention for its compatibility with eco-friendly reaction conditions.
From a technical perspective, the bromine substituent in the aromatic ring enhances the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property is particularly valuable in constructing complex molecular architectures for pharmaceutical APIs (Active Pharmaceutical Ingredients). Additionally, the hydroxy group offers functionalization opportunities, enabling derivatization for tailored applications.
Analytical characterization of CAS No. 2227837-49-0 typically involves advanced techniques like HPLC, NMR, and mass spectrometry to ensure purity and stereochemical integrity. These quality control measures are essential for compliance with GMP standards in pharmaceutical manufacturing. The compound's stability under various storage conditions is another area of interest for industrial users.
In the context of AI-driven drug discovery, methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate has been explored as a fragment in virtual screening libraries. Its structural features align with Lipinski's Rule of Five, making it a promising candidate for lead optimization. Computational chemists frequently search for such chiral synthons to accelerate hit-to-lead transitions.
The global market for fine chemicals like this compound is expanding, driven by demand from biotech startups and contract research organizations (CROs). Suppliers often highlight its availability in both research and bulk quantities, catering to diverse needs from academic labs to pilot-scale production. Regulatory documentation, including COA (Certificate of Analysis) and MSDS, is crucial for procurement decisions.
Emerging trends in continuous flow chemistry have also spotlighted derivatives of 2227837-49-0, as their reactivity profiles suit microreactor systems. This aligns with industry efforts to minimize waste and improve atom economy. Furthermore, the compound's potential in bioconjugation techniques is being investigated for targeted drug delivery systems.
For synthetic chemists, the key challenges associated with this molecule include optimizing diastereoselectivity during derivatization and scaling up while maintaining optical purity. Recent patent literature suggests innovative solutions using organocatalysts or enzymatic resolution, reflecting the compound's versatility in modern organic chemistry.
Environmental considerations are equally important. The biodegradability profile of methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate and its metabolites is under evaluation to meet REACH and EPA guidelines. Such data is increasingly requested by end-users committed to green chemistry principles.
In conclusion, CAS No. 2227837-49-0 represents a multifaceted tool for researchers exploring chiral drug development, catalysis, and sustainable synthesis. Its combination of structural features and reactivity continues to inspire innovations across chemical and life sciences.
2227837-49-0 (methyl (3R)-3-(4-bromo-3,5-dimethylphenyl)-3-hydroxypropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)